Cas no 675605-47-7 (tert-butyl N-(4-aminobut-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(4-aminobut-2-yn-1-yl)carbamate
• CAS No: 675605-47-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD20694702
• CID: 1023519
• PubChem ID: 16005182
• Update Time: 2025-06-14

tert-butyl N-(4-aminobut-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-amino-2-butynyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(4-aminobut-2-ynyl)carbamate
• tert-butyl N-(4-aminobut-2-yn-1-yl)carbamate
• Carbamic acid, (4-amino-2-butynyl)-, 1,1-dimethylethyl ester
• EN300-3008004
• SCHEMBL2143910
• 675605-47-7
• AKOS030572031
• (4-Amino-but-2-ynyl)-carbamic acid tert-butyl ester
• tert-Butyl (4-aminobut-2-yn-1-yl)carbamate
• AVNMNRILESBVDD-UHFFFAOYSA-N
• DTXSID50580988

• MDL： MFCD20694702
• Inchi： 1S/C9H16N2O2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h6-7,10H2,1-3H3,(H,11,12)
• InChI Key： AVNMNRILESBVDD-UHFFFAOYSA-N
• SMILES： O(C(NCC#CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(4-aminobut-2-yn-1-yl)carbamate

Recent Advances in the Application of tert-Butyl N-(4-aminobut-2-yn-1-yl)carbamate (CAS: 675605-47-7) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(4-aminobut-2-yn-1-yl)carbamate (CAS: 675605-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique alkyne-functionalized carbamate structure, serves as a versatile building block in the synthesis of bioactive compounds and drug candidates. Recent studies have highlighted its role in click chemistry applications, targeted drug delivery systems, and the development of novel protease inhibitors. The compound's ability to undergo efficient Huisgen cycloaddition reactions makes it particularly valuable for bioconjugation strategies, enabling the precise modification of biomolecules for therapeutic and diagnostic purposes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 675605-47-7 as a key intermediate in the synthesis of irreversible kinase inhibitors. The terminal alkyne group allowed for selective modification of the inhibitor scaffold, resulting in compounds with improved target selectivity and pharmacokinetic properties. This work underscores the growing importance of this chemical entity in structure-activity relationship (SAR) studies, where its incorporation has led to significant enhancements in drug potency and metabolic stability.

Further applications have emerged in the field of antibody-drug conjugates (ADCs), where tert-butyl N-(4-aminobut-2-yn-1-yl)carbamate has been employed as a linker precursor. Recent preclinical data presented at the 2024 American Chemical Society National Meeting revealed that derivatives of this compound exhibit superior stability in plasma while maintaining efficient drug release profiles in target tissues. These findings suggest promising potential for next-generation ADC therapeutics with improved therapeutic indices.

The synthetic accessibility of 675605-47-7 has also facilitated its use in high-throughput screening platforms. A recent Nature Chemical Biology publication detailed its incorporation into fragment-based drug discovery libraries, where its structural features enabled the identification of novel protein-protein interaction inhibitors. The compound's balanced hydrophobicity and hydrogen-bonding capacity make it particularly suitable for probing challenging biological targets.

Ongoing research continues to explore the therapeutic potential of derivatives based on this scaffold. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) technology, where preliminary results indicate that 675605-47-7-derived linkers may offer advantages in terms of cellular permeability and degradation efficiency. As the field of targeted protein degradation advances, this compound is poised to play an increasingly important role in the development of novel therapeutic modalities.